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Compound of Interest

Compound Name: 4-Hydrazinylpyridine hydrochloride

Cat. No.: B1322162 Get Quote

Technical Support Center: 4-Hydrazinylpyridine
Hydrochloride
This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of 4-Hydrazinylpyridine hydrochloride
solutions.

Frequently Asked Questions (FAQs)
Q1: How should solid 4-Hydrazinylpyridine hydrochloride be stored?

A1: The solid compound should be stored under an inert gas (like nitrogen or argon) at 2-8°C.

[1] Some suppliers recommend room temperature storage for the solid.[2][3] For long-term

storage, colder temperatures (under -20°C) in tightly closed vessels are also suggested.[4] It is

crucial to keep the container tightly closed and in a dry, well-ventilated place.[5][6]

Q2: What are the primary hazards associated with 4-Hydrazinylpyridine hydrochloride?

A2: 4-Hydrazinylpyridine hydrochloride is harmful if swallowed, in contact with skin, or if

inhaled.[4] It can cause skin irritation and serious eye damage.[7] It is classified as an acute

toxicant and may cause respiratory system irritation.[7] Some sources also indicate it may

cause an allergic skin reaction and is suspected of causing cancer.[6][8] Always consult the

latest Safety Data Sheet (SDS) for comprehensive hazard information.
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Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: When handling 4-Hydrazinylpyridine hydrochloride, you must wear protective gloves,

protective clothing, eye protection (safety goggles), and face protection.[5][6] All handling

should be performed inside a chemical fume hood.[4]

Q4: What solvents are suitable for dissolving 4-Hydrazinylpyridine hydrochloride?

A4: While specific quantitative solubility data is sparse, hydrazine derivatives often show

solubility in polar protic solvents. General guidance suggests solubility in water and ethanol.[9]

[10] For similar compounds like 4-Cyanophenylhydrazine Hydrochloride, Dimethyl Sulfoxide

(DMSO) and Methanol are effective solvents.[11] Always perform a small-scale solubility test

for your specific application.

Q5: Are solutions of 4-Hydrazinylpyridine hydrochloride stable?

A5: Hydrazine solutions are known to be unstable in the presence of oxygen, especially under

neutral or alkaline conditions.[12] They are more stable under strongly acidic conditions.[12]

The primary degradation pathway in aqueous solutions is oxidation by atmospheric oxygen,

which can be catalyzed by metal ions like Cu(II).[12][13] To maximize stability, solutions should

be freshly prepared, stored under an inert atmosphere, and protected from light.

Q6: How should I dispose of waste containing 4-Hydrazinylpyridine hydrochloride?

A6: Dispose of contents and containers at an appropriate treatment and disposal facility in

accordance with all applicable laws and regulations.[5] One method for neutralizing hydrazine

waste is to dilute it with water and then add an equal volume of a 5% calcium hypochlorite

solution (bleach).[14] Do not allow the material to enter drains or water courses.[4]
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Property Value Source

CAS Number 20815-52-5 / 52834-40-9 [1][7]

Molecular Formula C₅H₈ClN₃ [1][2]

Molecular Weight 145.59 g/mol [1][2][7]

Form Solid [7]

Melting Point ~238-250 °C [1][7]

Storage Temperature
2-8°C (under inert gas) or

Room Temperature
[1][2][3]

Qualitative Solubility Profile
Solvent Solubility Notes

Water Soluble
Hydrazine hydrochlorides are

generally water-soluble.

Ethanol Soluble

Often used as a reaction

solvent for hydrazine

derivatives.[15]

Dimethyl Sulfoxide (DMSO) Likely Soluble
A common solvent for similar

heterocyclic compounds.[11]

Toluene Sparingly Soluble

Used as a solvent for

preparing pyridine

hydrochloride salts.[16]

Experimental Protocols
Protocol 1: Preparation of a Stock Solution (e.g., 100 mM
in DMSO)

Pre-Experiment Setup:

Read the entire Safety Data Sheet (SDS) for 4-Hydrazinylpyridine hydrochloride.[5][6]
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Don appropriate PPE: lab coat, safety goggles, and chemical-resistant gloves.

Perform all operations in a certified chemical fume hood.[4]

Calculation:

Determine the required mass of 4-Hydrazinylpyridine hydrochloride. For 10 mL of a 100

mM solution:

Mass (g) = 0.1 mol/L * 0.010 L * 145.59 g/mol = 0.1456 g (145.6 mg).

Weighing and Dissolution:

Tare a clean, dry vial on an analytical balance.

Carefully weigh 145.6 mg of the solid compound into the vial.

Add 10 mL of anhydrous DMSO to the vial.

Cap the vial securely and vortex or sonicate until the solid is completely dissolved. Gentle

warming may be applied if necessary.

Storage:

If not for immediate use, blanket the solution with an inert gas (argon or nitrogen).

Store the solution in a tightly sealed vial at 2-8°C, protected from light.

Clearly label the vial with the compound name, concentration, solvent, and preparation

date.
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Caption: Experimental workflow for preparing a 4-Hydrazinylpyridine hydrochloride stock

solution.

Troubleshooting Guide
Issue: The solid material has changed color or appears clumpy.

Possible Cause: The compound may have absorbed moisture or started to degrade due to

improper storage (exposure to air/light).

Solution: Discard the material according to safety protocols.[5] Use a fresh, unopened

container for your experiment. Ensure storage containers are sealed tightly under an inert

atmosphere.[1]

Issue: The prepared solution is cloudy or contains precipitate.

Possible Cause 1: The solubility limit has been exceeded in the chosen solvent.

Solution 1: Gently warm the solution or sonicate to aid dissolution. If precipitation persists,

the solution is likely supersaturated. Prepare a more dilute solution.

Possible Cause 2: The compound is reacting with the solvent or impurities.

Solution 2: Ensure you are using a high-purity, anhydrous solvent. Prepare the solution fresh

before each use.

Issue: The solution changes color (e.g., turns yellow/brown) over time.

Possible Cause: This is a strong indicator of degradation, likely due to oxidation from

exposure to air or light.[12]

Solution: Discard the solution. When preparing a new batch, ensure the solvent is de-gassed

and overlay the final solution with an inert gas (N₂ or Ar) before sealing and storing.[14] Use

amber vials or wrap vials in foil to protect from light.

Issue: The compound fails to react as expected in our experiment.
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Possible Cause: The compound has degraded, leading to a loss of reactivity. The hydrazine

functional group is susceptible to oxidation.[12][14]

Solution: Use a freshly prepared solution for all experiments. If possible, confirm the purity of

the solid material before use.
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Caption: Troubleshooting flowchart for common issues with 4-Hydrazinylpyridine
hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
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Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1322162?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322162?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

